5-Fluoro-2-(trifluoromethyl)phenylboronic acid
Overview
Description
5-Fluoro-2-(trifluoromethyl)phenylboronic acid, also known as 5-F-TFPBA, is an organoboron compound that has become increasingly popular in recent years due to its versatile applications in organic synthesis, biochemistry, and medicinal chemistry. This compound has been used in various scientific research applications, such as in the synthesis of novel compounds, in the study of enzyme inhibition and drug metabolism, and in the development of new drugs.
Scientific Research Applications
5-Fluoro-2-(trifluoromethyl)phenylboronic acid: A Comprehensive Analysis of Scientific Research Applications:
Suzuki-Miyaura Cross-Coupling Reactions
This compound is utilized as a reactant in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic compounds. It helps in the preparation of 2-trifluoromethyl aryl or heteroaryl derivatives, contributing to the development of new materials and pharmaceuticals .
Antitumor Agents
Another significant application is in the preparation of inhibitors of kinesin spindle protein (KSP), which are potential antitumor agents. The compound’s ability to undergo functionalization via lithiation and reaction with electrophiles makes it valuable in the design of targeted cancer therapies .
Rhodium-Catalyzed Conjugate Addition Reactions
The compound is also involved in selective rhodium-catalyzed conjugate addition reactions. These reactions are essential for creating asymmetric compounds, which have wide-ranging implications in medicinal chemistry and drug development .
Synthesis of Biologically Active Molecules
It serves as a reactant in the synthesis of various biologically active molecules. Through different reaction pathways, this compound contributes to the creation of new molecules with potential therapeutic effects .
Microwave-Assisted Petasis Reactions
The compound is used in microwave-assisted Petasis reactions, which are a form of multicomponent reaction that allows for the rapid synthesis of complex organic molecules, often with high selectivity and yield .
Aerobic Oxidative Cross-Coupling
It plays a role in aerobic oxidative cross-coupling reactions, which are environmentally friendly processes due to their use of oxygen as the oxidant. This application is particularly relevant in green chemistry initiatives .
Synthesis of Aryl- and Hetarylfurocoumarins
This boronic acid derivative is used for synthesizing aryl- and hetarylfurocoumarins via Suzuki reaction, which are compounds known for their diverse pharmacological activities .
Preparation of 4-(2-trifluoromethyl)phenylpyrrolo[2,3-d]pyrimidine
Lastly, it is used to synthesize 4-(2-trifluoromethyl)phenylpyrrolo[2,3-d]pyrimidine, a compound that has been identified as a potential antagonist of corticotropin-releasing hormone, suggesting its use in stress-related disorders .
Each application highlights the versatility and importance of 5-Fluoro-2-(trifluoromethyl)phenylboronic acid in scientific research, particularly within organic synthesis and pharmaceutical development.
MilliporeSigma - 2-Fluoro-5-(trifluoromethyl)phenylboronic acid MilliporeSigma - 3-(Trifluoromethyl)phenylboronic acid MilliporeSigma - 2-(Trifluoromethyl)phenylboronic acid MilliporeSigma - 2-Chloro-5-(trifluoromethyl)phenylboronic acid
Mechanism of Action
Target of Action
The primary target of 5-Fluoro-2-(trifluoromethyl)phenylboronic acid is the cytoplasmic leucyl-tRNA synthetase (LeuRS) of microorganisms . LeuRS plays a crucial role in protein synthesis by attaching leucine to its corresponding tRNA .
Mode of Action
The compound interacts with its target by binding to the active site of LeuRS . This interaction blocks the function of LeuRS, thereby inhibiting protein synthesis within the microorganism . The compound can exist in two isomeric forms, and both forms have been shown to bind to LeuRS, albeit with different affinities .
Biochemical Pathways
The inhibition of LeuRS disrupts the protein synthesis pathway, leading to a halt in the growth and proliferation of the microorganism . This compound also participates in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds .
Result of Action
The primary result of the compound’s action is the inhibition of protein synthesis, leading to the death of the microorganism . It has shown moderate action against Candida albicans, and higher activity against Aspergillus niger, Escherichia coli, and Bacillus cereus .
properties
IUPAC Name |
[5-fluoro-2-(trifluoromethyl)phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BF4O2/c9-4-1-2-5(7(10,11)12)6(3-4)8(13)14/h1-3,13-14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBDUHXAQWUKBEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)F)C(F)(F)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BF4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90647887 |
Source
|
| Record name | [5-Fluoro-2-(trifluoromethyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(trifluoromethyl)phenylboronic acid | |
CAS RN |
928053-97-8 |
Source
|
| Record name | [5-Fluoro-2-(trifluoromethyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-fluoro-2-(trifluoromethyl)benzeneboronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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